(4-Amino-3-chlorophenyl)(piperazin-1-yl)methanone

• Molecular Formula: C11H14ClN3O
• Molecular Weight: 239.70 g/mol
• IUPAC Name: (4-amino-3-chlorophenyl)-piperazin-1-ylmethanone
• InChI: InChI=1S/C11H14ClN3O/c12-9-7-8(1-2-10(9)13)11(16)15-5-3-14-4-6-15/h1-2,7,14H,3-6,13H2
• InChI Key: ASGIPNBAFXNZGS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C2=CC(=C(C=C2)N)Cl

Description

(4-Amino-3-chlorophenyl)(piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C11H14ClN3O and its molecular weight is 239.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of tert-butyl 4-(4-amino-3-chlorobenzoyl)piperazine-1-carboxylate (45.3 mmol, 15.4 g), dichloromethane (50 mL) and 2,2,2-trifluoroacetic acid (136 mmol, 15.50 g) were stirred for 24 hours. The reaction was concentrated under reduced pressure and was then basified with potassium carbonate (aqueous). The aqueous was extracted with ethyl acetate and then dichloromethane to give the title compound (7.7 g).